Cas no 2228080-18-8 ((2R)-2-(thiolan-2-yl)oxirane)

• Product Name: (2R)-2-(thiolan-2-yl)oxirane
• CAS No: 2228080-18-8
• MF: C₆H₁₀OS
• MW: 130.208000659943
• CID: 5846507
• PubChem ID: 165699816
• Update Time: 2025-06-11

(2R)-2-(thiolan-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(thiolan-2-yl)oxirane
• 2228080-18-8
• EN300-1777067

• Inchi： 1S/C6H10OS/c1-2-6(8-3-1)5-4-7-5/h5-6H,1-4H2/t5-,6?/m1/s1
• InChI Key： MGHWWQQQSZLZDS-LWOQYNTDSA-N
• SMILES： S1CCCC1[C@H]1CO1

Computed Properties

• Exact Mass: 130.04523611g/mol
• Monoisotopic Mass: 130.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.8Ų

Additional information on (2R)-2-(thiolan-2-yl)oxirane

Comprehensive Analysis of (2R)-2-(thiolan-2-yl)oxirane (CAS No. 2228080-18-8): Properties, Applications, and Innovations

The compound (2R)-2-(thiolan-2-yl)oxirane (CAS No. 2228080-18-8) is a chiral epoxide derivative that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and material science. Its unique structural features, including the thiolane ring and oxirane moiety, make it a versatile intermediate for the development of bioactive molecules and advanced materials. This article delves into the chemical properties, synthetic applications, and emerging trends related to this compound, while addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about (2R)-2-(thiolan-2-yl)oxirane revolves around its stereoselective synthesis. The compound's chirality is critical for its applications in asymmetric catalysis and drug development. Recent advancements in enantioselective epoxidation techniques have improved the efficiency of producing this compound with high optical purity. Researchers are also exploring its role in the synthesis of sulfur-containing heterocycles, which are pivotal in agrochemicals and medicinal chemistry.

In the context of green chemistry, (2R)-2-(thiolan-2-yl)oxirane has been investigated as a sustainable building block. Its reactivity under mild conditions aligns with the growing demand for eco-friendly synthetic routes. For instance, its use in biocatalysis and enzyme-mediated transformations has been highlighted in recent publications, addressing the search trend for "sustainable epoxide derivatives."

The compound's physicochemical properties, such as its solubility in polar solvents and thermal stability, are often queried in academic forums. Studies indicate that (2R)-2-(thiolan-2-yl)oxirane exhibits moderate solubility in water but excellent compatibility with organic solvents like dimethyl sulfoxide (DMSO) and tetrahydrofuran (THF). These properties make it suitable for polymer modification and crosslinking reactions, topics frequently searched by material scientists.

Another trending topic is the potential of (2R)-2-(thiolan-2-yl)oxirane in drug discovery. Its scaffold is being evaluated for bioactivity modulation, particularly in targeting enzyme inhibitors and receptor ligands. Recent patents have highlighted its incorporation into prodrugs and delivery systems, resonating with the search interest in "epoxide-based therapeutics."

From an industrial perspective, scalability and cost-effective production of (2R)-2-(thiolan-2-yl)oxirane are hot topics. Innovations in continuous flow chemistry have reduced production costs while maintaining high yields, addressing the query "large-scale synthesis of chiral epoxides." Additionally, its compatibility with microwave-assisted reactions has been explored, aligning with the search trend for "rapid epoxide synthesis."

In summary, (2R)-2-(thiolan-2-yl)oxirane (CAS No. 2228080-18-8) is a multifaceted compound with broad applications. Its relevance to green chemistry, drug development, and material science ensures its continued prominence in research and industry. By addressing common search queries and integrating cutting-edge trends, this article aims to provide a comprehensive and SEO-optimized resource for professionals seeking in-depth knowledge about this compound.